Cas no 4156-76-7 (5-hydroxymethylorotic acid potassium salt)
4156-76-7 structure
Product Name:5-hydroxymethylorotic acid potassium salt
CAS No:4156-76-7
MF:C6H5KN2O5
MW:224.212602376938
CID:927108
PubChem ID:71775267
Update Time:2025-04-19
5-hydroxymethylorotic acid potassium salt Chemical and Physical Properties
Names and Identifiers
-
- 5-HYDROXYMETHYLOROTIC ACID POTASSIUM SALT
- 4-pyrimid<wbr>
- LogP
- Potassium<wbr>
- Potassium 5-(hydroxymethyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
- 4156-76-7
- DB-050771
- potassium;5-(hydroxymethyl)-2,4-dioxo-1H-pyrimidine-6-carboxylate
- Potassium5-(hydroxymethyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
- 5-hydroxymethylorotic acid potassium salt
-
- MDL: MFCD03424276
- Inchi: 1S/C6H6N2O5.K/c9-1-2-3(5(11)12)7-6(13)8-4(2)10;/h9H,1H2,(H,11,12)(H2,7,8,10,13);/q;+1/p-1
- InChI Key: ROSRCVPYAKLKSU-UHFFFAOYSA-M
- SMILES: [K+].OCC1C(NC(NC=1C(=O)[O-])=O)=O
Computed Properties
- Exact Mass: 223.98400
- Monoisotopic Mass: 223.98355275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 126.08000
- LogP: -3.08100
5-hydroxymethylorotic acid potassium salt Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
4156-76-7 (5-hydroxymethylorotic acid potassium salt) Related Products
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